Cas no 55704-78-4 (2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane)

2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane is a sulfur-containing cyclic compound with a dithiane backbone, featuring hydroxyl and methyl substituents at the 2 and 5 positions. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a precursor for thioacetalization and protecting group applications. Its symmetrical configuration enhances stability, while the hydroxyl groups offer functional handles for further derivatization. The compound is also of interest in coordination chemistry due to its potential as a ligand. High purity grades ensure consistent performance in research and industrial applications, where precise control over sulfur-containing intermediates is critical.

2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane structure

55704-78-4 structure

Product Name:2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane

CAS No:55704-78-4

MF:C₆H₁₂O₂S₂

MW:180.288279533386

MDL:MFCD00010121

CID:56813

PubChem ID:253661866

Update Time:2026-05-14

2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane Chemical and Physical Properties

Names and Identifiers

- 2,5-Dimethyl-1,4-dithiane-2,5-diol
- 2,5-Dimethyl-2,5-dihydroxy-1,4-dithiane
- dimeric mercapto propanone
- 2,5-dimethyl-2,5-dihydroxy-1,4-disulfocyclohexane
- 2,5-dihydroxy-2,5-dimethyl-1,4-dithiane
- 2,5-Dimethyl-2,5-dihydroxy-p-dithiane
- 1-Mercaptopropanone Dimer
- 2-Mercaptopropanone
- 1,4-Dithiane-2,5-diol, 2,5-dimethyl-
- 2,5-DIMETHYL-[1,4]DITHIANE-2,5-DIOL
- 2,5-Dimethyl-p-dithiane-2,5-diol
- FEMA No. 3450
- dimericmercaptopropanone
- 1-Mercaptopropanone (dimer)
- meaty dithiane
- NSC176174
- 2,5-Dimeth
- dimeric mercaptopropanone
- FEMA3450
- Cyclodithalfarol-705
- 2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane
- MDL： MFCD00010121
- Inchi： 1S/C6H12O2S2/c1-5(7)3-10-6(2,8)4-9-5/h7-8H,3-4H2,1-2H3
- InChI Key： NHKIYYMFGJBOTK-UHFFFAOYSA-N
- SMILES： S1C([H])([H])C(C([H])([H])[H])(O[H])SC([H])([H])C1(C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 180.02800
Monoisotopic Mass: 180.028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.1
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.6

Experimental Properties

Color/Form: White solid
Density: 1.147 (estimate)
Melting Point: 86.0 to 90.0 deg-C
Boiling Point: 283.13°C (rough estimate)
Flash Point: 47 ºC
Refractive Index: 1.5390 (estimate)
Water Partition Coefficient: Slightly soluble
PSA: 91.06000
LogP: 0.88340
FEMA: 3450
Solubility: Slightly soluble in water.
Sensitiveness: Sensitive to light and humidity

2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane Security Information

Hazardous Material transportation number：UN 3335
WGK Germany：3
Hazard Category Code： R11;R36/37/38
Safety Instruction： S16-S26-S37/39
Hazardous Material Identification：
Storage Condition：Cold storage (+4 ° C)
Risk Phrases：R11; R36/37/38
Safety Term：S16;S26;S37/39

2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM186559-500g	2,5-Dimethyl-1,4-dithiane-2,5-diol	55704-78-4	95%	500g	$365	2021-08-05
Fluorochem	023911-5g	2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane	55704-78-4	97%	5g	￡21.00	2022-03-01
Fluorochem	023911-25g	2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane	55704-78-4	97%	25g	￡52.00	2022-03-01
Fluorochem	023911-100g	2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane	55704-78-4	97%	100g	￡155.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D102758-100g	2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane	55704-78-4	95%	100g	¥575.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D102758-1g	2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane	55704-78-4	95%	1g	¥29.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D102758-25g	2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane	55704-78-4	95%	25g	¥191.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D102758-500g	2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane	55704-78-4	95%	500g	¥1752.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D102758-5g	2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane	55704-78-4	95%	5g	¥49.90	2023-09-03
Alichem	A449042042-100g	2,5-Dimethyl-1,4-dithiane-2,5-diol	55704-78-4	95%	100g	$265.36	2023-09-01

2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane Production Method

2,5-Dihydroxy-2,5-dimethyl-1,4-dithiane Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:55704-78-4)Dimeric mercapto propanone

Order Number:sfd5952

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:55704-78-4)二聚巯基丙酮

Order Number:LE2471763

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:39

Price ($):discuss personally

Email:18501500038@163.com

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